Cas no 409335-81-5 (1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI))

409335-81-5 structure
Product name:1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI)
1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI)
- SCHEMBL14314260
- 409335-81-5
- DB-279788
- 3-Ethyl-1-methyl-1H-pyrrole-2,5-dione
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- Inchi: InChI=1S/C7H9NO2/c1-3-5-4-6(9)8(2)7(5)10/h4H,3H2,1-2H3
- InChI Key: VNICJXCATREWMV-UHFFFAOYSA-N
- SMILES: CCC1=CC(=O)N(C1=O)C
Computed Properties
- Exact Mass: 139.063328530g/mol
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 37.4Ų
1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI) Related Literature
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Sanda Rončević,Ivan Nemet,Tea Zubin Ferri,Dubravka Matković-Čalogović RSC Adv., 2019,9, 31043-31051
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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